Cas no 1461704-73-3 (3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride)

• Product Name: 3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride
• CAS No: 1461704-73-3
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• CID: 4600831
• PubChem ID: 75480935
• Update Time: 2025-05-19

3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-[(2,5-difluorophenyl)methoxy]-, hydrochloride (1:1)
• 3-[(2,5-difluorophenyl)methoxy]cyclobutan-1-amine hydrochloride, Mixture of diastereomers
• 3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride

• Inchi： 1S/C11H13F2NO.ClH/c12-8-1-2-11(13)7(3-8)6-15-10-4-9(14)5-10;/h1-3,9-10H,4-6,14H2;1H
• InChI Key： WOMPQFIRUDXCEJ-UHFFFAOYSA-N
• SMILES： O(C1CC(N)C1)CC1C=C(F)C=CC=1F.Cl

Additional information on 3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride

3-(2,5-Difluorophenyl)methoxycyclobutan-1-amine Hydrochloride (CAS No. 1461704-73-3): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and chemical research, 3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride (CAS No. 1461704-73-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutane core and difluorophenyl moiety, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity.

The compound's CAS number 1461704-73-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its hydrochloride salt form improves solubility, making it more suitable for formulation in preclinical studies. The inclusion of fluorine atoms in its structure is a strategic choice, as fluorine is known to enhance metabolic stability and binding affinity in medicinal chemistry. This aligns with current trends in drug design, where fluorinated compounds are increasingly prioritized for their therapeutic potential.

One of the most searched questions in the context of this compound is: *"What are the synthetic routes for 3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride?"* Chemists have explored multiple pathways, including cyclobutane ring formation and fluorinated aromatic substitution, to optimize yield and purity. The compound's amine hydrochloride group also opens doors for further derivatization, a topic frequently discussed in academic forums and patent literature.

From an SEO perspective, terms like "difluorophenyl cyclobutane derivatives" and "amine hydrochloride applications" are highly relevant. These keywords reflect the growing interest in small-molecule therapeutics and structure-activity relationships (SAR). Additionally, the compound's potential role in central nervous system (CNS) drug development has sparked discussions, as researchers investigate its ability to cross the blood-brain barrier—a hot topic in neuroscience and pharmacology.

In summary, 3-(2,5-difluorophenyl)methoxycyclobutan-1-amine hydrochloride (CAS No. 1461704-73-3) represents a promising candidate for further exploration. Its combination of fluorine chemistry, cyclobutane scaffold, and amine hydrochloride functionality positions it at the intersection of innovation and practicality. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial research.